1-(4-{3-[(4-methoxyphenyl)amino]-1-piperidinyl}-4-oxobutyl)-2-piperidinone

• IUPAC Name: 1-[4-[3-(4-methoxyanilino)piperidin-1-yl]-4-oxobutyl]piperidin-2-one
• InChI: InChI=1S/C21H31N3O3/c1-27-19-11-9-17(10-12-19)22-18-6-4-15-24(16-18)21(26)8-5-14-23-13-3-2-7-20(23)25/h9-12,18,22H,2-8,13-16H2,1H3
• InChI Key: OLINAFKJBHQTTQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC2CCCN(C2)C(=O)CCCN3CCCCC3=O
• Molecular Formula: C21H31N3O3
• Molecular Weight: 373.5 g/mol

Description

1-(4-{3-[(4-methoxyphenyl)amino]-1-piperidinyl}-4-oxobutyl)-2-piperidinone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The compound is also known as a selective dopamine reuptake inhibitor and has been studied for its potential use in treating neurological disorders such as Parkinson's disease.

Mechanism of Action

1-(4-{3-[(4-methoxyphenyl)amino]-1-piperidinyl}-4-oxobutyl)-2-piperidinone acts as a selective dopamine reuptake inhibitor. The compound binds to and inhibits the dopamine transporter, which results in an increase in dopamine levels in the brain. This increase in dopamine levels can lead to improved motor function and a reduction in the symptoms of Parkinson's disease.
Biochemical and Physiological Effects:
1-(4-{3-[(4-methoxyphenyl)amino]-1-piperidinyl}-4-oxobutyl)-2-piperidinone has been shown to have selective dopamine reuptake inhibitor activity. The compound has been studied for its potential use in treating neurological disorders such as Parkinson's disease. The increase in dopamine levels can lead to improved motor function and a reduction in the symptoms of Parkinson's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(4-{3-[(4-methoxyphenyl)amino]-1-piperidinyl}-4-oxobutyl)-2-piperidinone in lab experiments include its selective dopamine reuptake inhibitor activity and its potential use in treating neurological disorders such as Parkinson's disease. The limitations of using the compound in lab experiments include the need for further research to determine the optimal dosage and potential side effects.

Future Directions

For research on 1-(4-{3-[(4-methoxyphenyl)amino]-1-piperidinyl}-4-oxobutyl)-2-piperidinone include further studies on its potential use in treating neurological disorders such as Parkinson's disease. Additionally, research can be conducted to determine the optimal dosage and potential side effects of the compound. Further studies can also be conducted to explore the potential applications of the compound in other fields.

Synthesis Methods

The synthesis of 1-(4-{3-[(4-methoxyphenyl)amino]-1-piperidinyl}-4-oxobutyl)-2-piperidinone involves several steps. The first step involves the condensation of piperidine with 4-methoxybenzaldehyde to form 4-methoxyphenylpiperidine. The second step involves the reaction of 4-methoxyphenylpiperidine with 3-bromopropionyl chloride to form 4-methoxyphenyl-3-(piperidin-1-yl)propanoyl chloride. The final step involves the reaction of 4-methoxyphenyl-3-(piperidin-1-yl)propanoyl chloride with 2-piperidinone to form 1-(4-{3-[(4-methoxyphenyl)amino]-1-piperidinyl}-4-oxobutyl)-2-piperidinone.

Scientific Research Applications

1-(4-{3-[(4-methoxyphenyl)amino]-1-piperidinyl}-4-oxobutyl)-2-piperidinone has been studied for its potential applications in various fields. The compound has been shown to have selective dopamine reuptake inhibitor activity and has been studied for its potential use in treating neurological disorders such as Parkinson's disease.